Cas no 38512-82-2 (5-Methyl-2-nitroanisole)

5-Methyl-2-nitroanisole Properties

Names and Identifiers

• 2-Methoxy-4-methyl-1-nitrobenzene
• 5-methyl-2-nitroanisole
• Benzene,2-methoxy-4-methyl-1-nitro-
• 5-Methyl-2-nitroanisole1000µg
• 2-Nitro-5-methylanisole
• 3-Methoxy-4-nitrotoluene
• 3-Methyl-6-nitroanisole
• NSC 124451
• Benzene, 2-methoxy-4-methyl-1-nitro-
• 2-methoxy-4-methyl-1-nitro-benzene
• XCOUVPWGTSKINY-UHFFFAOYSA-N
• NSC124451
• zlchem 938
• 5-methyl-2-nitroanisol
• 2-Methoxy-4-methylnitrobenzene
• ZLD0404
• 2-M
• EINECS 253-975-1
• InChI=1/C8H9NO3/c1-6-3-4-7(9(10)11)8(5-6)12-2/h3-5H,1-2H
• DTXSID80191844
• AM803823
• PS-3470
• ZJ2GD17DGE
• SCHEMBL18708433
• 4-methyl-2-methoxy-1-nitro benzene
• NS00030406
• Z202487574
• 2-Methoxy-4-methyl-1-nitrobenzene #
• AKOS015842086
• 38512-82-2
• A824178
• 5-Methyl-2-nitroanisole, 99%
• CS-W013237
• MFCD00007367
• UNII-ZJ2GD17DGE
• NSC-124451
• AKOS015889419
• EN300-194150
• SY012839
• 4-Nitro-3-Methoxytoluene
• AB00874
• FT-0639478
• SCHEMBL425259
• 2-Methyoxy-4-methyl-1-nitrobenzene
• DTXCID20114335
• DB-049298
• +Expand

• MDL： MFCD00007367
• InChIKey： XCOUVPWGTSKINY-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO3/c1-6-3-4-7(9(10)11)8(5-6)12-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 167.058
• Heavy Atom Count: 12
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55

Experimental Properties

• LogP: 2.43500
• PSA: 55.05000
• Refractive Index: 1.538
• Boiling Point: 292.0±20.0 °C at 760 mmHg
• Melting Point: 58-60 °C (lit.)
• Flash Point: 142.9±23.8 °C
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• Color/Form: No data available
• Density: 1.180±0.06 g/cm3 (20 ºC 760 Torr),

5-Methyl-2-nitroanisole Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R22
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• Storage Condition：Store at room temperature
• Risk Phrases： 22
• Signal Word：Warning

5-Methyl-2-nitroanisole Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether